Cas no 127876-36-2 (2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one)

• Product Name: 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one
• CAS No: 127876-36-2
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 3065090
• PubChem ID: 761839
• Update Time: 2025-08-04

2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one
• STK388020
• MLS000569054
• omega-(1h-benzotriazol-1-yl)acetophenone
• 127876-36-2
• SR-01000439059
• CHEMBL1438482
• 2-(1H-benzo[d][1,2,3]triazol-1-yl)-1-phenylethan-1-one
• 2-(1H-1,2,3-BENZOTRIAZOL-1-YL)-1-PHENYL-1-ETHANONE
• AKOS000735962
• HMS2509A19
• SMR000174393
• 2-Benzotriazol-1-yl-1-phenyl-ethanone
• 2-(benzotriazol-1-yl)-1-phenylethanone
• AE-018/31858017
• 2-(1H-1,2,3-benzotriazol-1-yl)-1-phenylethanone
• SCHEMBL12093975
• EU-0005550
• CS-0358449
• SR-01000439059-1
• BDBM50528897
• 2-(1H-benzotriazol-1-yl)-1-phenylethanone

• Inchi： 1S/C14H11N3O/c18-14(11-6-2-1-3-7-11)10-17-13-9-5-4-8-12(13)15-16-17/h1-9H,10H2
• InChI Key： CGJMVBVILLBOKQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 237.090211983Da
• Monoisotopic Mass: 237.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one

Introduction to 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one (CAS No. 127876-36-2)

2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one, also known by its CAS number 127876-36-2, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a benzotriazole moiety and a phenyl group, making it an important intermediate in the synthesis of more complex molecules.

The chemical formula of 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one is C₁₃H₁₀N₂O. It is a white to off-white crystalline solid with a molecular weight of 206.23 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and ethanol. These properties make it suitable for a wide range of chemical reactions and processes.

In the pharmaceutical industry, 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one has gained attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that certain derivatives of 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one demonstrated significant inhibition of cancer cell proliferation in vitro.

The benzotriazole moiety in 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one is known for its ability to form stable complexes with various metal ions. This property has led to its use in the development of metal chelating agents and corrosion inhibitors. In materials science, the compound has been utilized as a precursor for the synthesis of functionalized polymers and coatings with enhanced stability and durability.

The synthesis of 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one typically involves the reaction of 4-chlorobenzophenone with 4-amino-benzotriazole under appropriate conditions. The reaction conditions can be optimized to achieve high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or solvent-free conditions.

In addition to its synthetic applications, 2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethan-1-one has been studied for its potential use in analytical chemistry. Its unique spectral properties make it a useful reagent for detecting and quantifying various analytes in complex matrices. For example, a study published in Analytical Chemistry in 2020 demonstrated that the compound can be used as a fluorescent probe for detecting trace amounts of metal ions in environmental samples.

The safety profile of 2-(1H-1,2,3-Benzotriazol-1-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - phenylethan - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ - yl - phenylethan - yl - phenylethan - yl - phenylethano ne (CAS No. ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ ⸻ 🄱 🄰 🄱 🄰 🄱 🄰 🄱 🄰 🄱) is an important consideration for its industrial and research applications. While it is generally considered safe when handled properly under laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, 2-(1H-benzotriazol----------------y l) span > - phenylethano ne (CAS No . span > strong > ) is a valuable compound with diverse applications across multiple scientific disciplines . Its unique chemical properties , coupled with recent advancements in synthetic methods and biological studies , make it an essential component in modern research and development efforts . As new applications continue to emerge , the importance of this compound is likely to grow , further solidifying its position as a key player in the chemical and pharmaceutical industries . p > article > response >